2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide

• IUPAC Name: 2-pyridin-4-yl-N-[(E)-1H-pyrrol-2-ylmethylideneamino]quinoline-4-carboxamide
• InChI: InChI=1S/C20H15N5O/c26-20(25-23-13-15-4-3-9-22-15)17-12-19(14-7-10-21-11-8-14)24-18-6-2-1-5-16(17)18/h1-13,22H,(H,25,26)/b23-13+
• InChI Key: KXFHJYBNWOGCKX-YDZHTSKRSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=NC=C3)C(=O)NN=CC4=CC=CN4
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=NC=C3)C(=O)N/N=C/C4=CC=CN4
• Molecular Formula: C20H15N5O
• Molecular Weight: 341.4 g/mol

Description

2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide, also known as PQC, is a compound that has gained attention in scientific research due to its potential therapeutic properties. PQC belongs to the class of quinolinecarbohydrazide derivatives that have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide is not fully understood, but it is thought to involve the inhibition of various biological targets. 2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide has been shown to inhibit the activity of enzymes such as acetylcholinesterase, tyrosinase, and carbonic anhydrase. The compound has also been shown to interact with various receptors, including dopamine receptors, serotonin receptors, and histamine receptors. 2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide has been shown to modulate the activity of ion channels, including voltage-gated sodium channels and calcium channels.
Biochemical and Physiological Effects:
2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide has been shown to exhibit a wide range of biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. 2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. The compound has been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide has several advantages for lab experiments. The compound is relatively easy to synthesize and purify, and it has been shown to exhibit a wide range of biological activities. 2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide has also been shown to have low toxicity in animal studies. However, there are also limitations to using 2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide in lab experiments. The compound has poor solubility in water, which can make it difficult to work with in aqueous solutions. 2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide also has limited stability in certain conditions, which can affect its biological activity.

Future Directions

For 2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide research include the development of new derivatives, the study of 2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide in animal models, and the development of new synthesis methods.

Synthesis Methods

The synthesis of 2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide involves the reaction of 2-aminopyridine, 2-acetylpyrrole, and 4-chloroquinoline-3-carboxaldehyde in the presence of hydrazine hydrate. The reaction occurs at room temperature and yields 2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide as a yellow crystalline solid. The purity of the compound can be confirmed using various analytical techniques, such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide has been shown to exhibit potential therapeutic properties in various scientific research studies. The compound has been studied for its anticancer, antimicrobial, antifungal, and anti-inflammatory activities. 2-(4-pyridinyl)-N'-(1H-pyrrol-2-ylmethylene)-4-quinolinecarbohydrazide has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The compound has been shown to have a high affinity for various biological targets, including enzymes, receptors, and ion channels.